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Compound of Interest

Compound Name: 2-NAP

Cat. No.: B136196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

WARNING: 2-Naphthylamine is a known human carcinogen and is highly toxic. Extreme

caution must be exercised when handling this compound. All operations should be conducted

within a certified chemical fume hood, and appropriate personal protective equipment must be

worn at all times.

Properties and Hazards
2-Naphthylamine is a white to reddish crystalline solid that is slightly soluble in hot water and

soluble in ethanol and ether. It is classified as a Group 1 carcinogen by the International

Agency for Research on Cancer (IARC), meaning it is carcinogenic to humans. The primary

route of exposure is through inhalation and skin absorption.

Table 1: Physical and Chemical Properties
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Property Value

Chemical Formula C₁₀H₉N

Molar Mass 143.19 g/mol

Appearance White to reddish, crystalline solid

Melting Point 111-113 °C

Boiling Point 306 °C

Solubility
Slightly soluble in hot water; Soluble in ethanol,

ether

Table 2: Toxicity and Exposure Limits

Parameter Value

LD₅₀ (oral, rat) 727 mg/kg

OSHA PEL
Not established; recognized as a human

carcinogen

NIOSH REL
Not established; recognized as a potential

occupational carcinogen

ACGIH TLV
Not established; recognized as a human

carcinogen

Experimental Protocols
2.1. Handling and Storage

Engineering Controls: All work with 2-Naphthylamine must be conducted in a certified

chemical fume hood with a face velocity of at least 100 feet per minute. The work area

should be designated for carcinogen use.

Personal Protective Equipment (PPE):
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Gloves: Nitrile or other chemically resistant gloves are required. Double gloving is

recommended.

Eye Protection: Chemical safety goggles and a face shield must be worn.

Lab Coat: A fully buttoned lab coat, preferably a disposable one, should be worn.

Respirator: For operations with a high potential for aerosol generation, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors should be used.

Storage: 2-Naphthylamine should be stored in a cool, dry, well-ventilated area, away from

incompatible materials such as strong oxidizing agents. The container must be tightly sealed

and clearly labeled as a "Carcinogen."

2.2. Spill and Emergency Procedures

Small Spills: In the event of a small spill, evacuate the immediate area. Wearing appropriate

PPE, cover the spill with an absorbent material (e.g., vermiculite, sand). Carefully collect the

absorbed material into a sealed, labeled container for hazardous waste disposal.

Large Spills: For large spills, evacuate the entire laboratory and notify your institution's

Environmental Health and Safety (EHS) department immediately.

First Aid:

Skin Contact: Immediately wash the affected area with copious amounts of soap and

water for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Inhalation: Move the person to fresh air.

Ingestion: Do NOT induce vomiting.

2.3. Waste Disposal
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All waste contaminated with 2-Naphthylamine, including empty containers, disposable PPE,

and spill cleanup materials, must be disposed of as hazardous waste in accordance with local,

state, and federal regulations.

Visualizations
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Caption: Experimental workflow for handling 2-Naphthylamine.
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To cite this document: BenchChem. [Application Notes & Protocols: Safe Handling of 2-
Naphthylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136196#handling-and-safety-protocols-for-2-
naphthylamine-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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